Cas no 1071914-67-4 (3-(dimethylamino)methyl-1H-indole-5-carboxylic acid)

• Product Name: 3-(dimethylamino)methyl-1H-indole-5-carboxylic acid
• CAS No: 1071914-67-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6222607
• PubChem ID: 28284207
• Update Time: 2025-05-21

3-(dimethylamino)methyl-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)methyl-1H-indole-5-carboxylic acid
• VS-10831
• 1071914-67-4
• MFCD11501579
• 3-[(dimethylamino)methyl]-1H-indole-5-carboxylicacid
• EN300-186746
• AKOS005622535
• 3-[(dimethylamino)methyl]-1H-indole-5-carboxylic acid

• Inchi： 1S/C12H14N2O2/c1-14(2)7-9-6-13-11-4-3-8(12(15)16)5-10(9)11/h3-6,13H,7H2,1-2H3,(H,15,16)
• InChI Key： JGGQJPRYDTUQHH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C(=CN2)CN(C)C)=O

Computed Properties

• Exact Mass: 218.106
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3A^2
• XLogP3: -0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 3-(dimethylamino)methyl-1H-indole-5-carboxylic acid

3-(Dimethylamino)methyl-1H-indole-5-carboxylic Acid: A Comprehensive Overview

3-(Dimethylamino)methyl-1H-indole-5-carboxylic acid is a compound with the CAS number 1071914-67-4, representing a unique structure that combines an indole ring with a dimethylamino methyl group and a carboxylic acid moiety. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural characteristics and functional properties, making it a subject of interest for both academic and industrial research.

The indole moiety, a heterocyclic aromatic compound, forms the core of this molecule. The presence of the dimethylamino methyl group at the 3-position of the indole ring introduces significant steric and electronic effects, which influence the compound's reactivity and biological activity. The carboxylic acid group at the 5-position adds to the molecule's functionality, enabling it to participate in various chemical reactions such as esterification, amidation, and hydrogen bonding. These features make 3-(dimethylamino)methyl-1H-indole-5-carboxylic acid a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a ligand for various biological targets, including enzymes and receptors, has been explored in preclinical models. For instance, researchers have investigated its role as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for therapeutic intervention in diseases such as cardiovascular disorders and neurodegenerative conditions. The dimethylamino group contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins.

In addition to its pharmacological applications, 3-(dimethylamino)methyl-1H-indole-5-carboxylic acid has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged in the development of advanced materials for sensors and electronic devices. The carboxylic acid group plays a pivotal role in these applications by facilitating surface immobilization through strong interactions with metal ions or other functional groups.

The synthesis of this compound has also been optimized in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that utilize microwave-assisted synthesis or catalytic systems. These advancements have not only improved yield but also reduced reaction times, making the compound more accessible for large-scale production.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of 3-(dimethylamino)methyl-1H-indole-5-carboxylic acid with various biological targets. These studies have revealed that the indole ring serves as a key structural element for interactions with aromatic regions of proteins, while the dimethylamino methyl group contributes to hydrogen bonding networks.

In conclusion, 3-(dimethylamino)methyl-1H-indole-5-carboxylic acid is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.